Cas no 1013758-38-7 (N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide)

• Product Name: N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
• CAS No: 1013758-38-7
• MF: C₁₆H₂₇N₃O₂
• MW: 293.404484033585
• CID: 6566244
• Update Time: 2025-06-09

N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
• N-cyclohexyl-3-propoxy-1-propylpyrazole-4-carboxamide

• Inchi： 1S/C16H27N3O2/c1-3-10-19-12-14(16(18-19)21-11-4-2)15(20)17-13-8-6-5-7-9-13/h12-13H,3-11H2,1-2H3,(H,17,20)
• InChI Key： LKYPNOZIRAIFIG-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(C(NC2CCCCC2)=O)C(OCCC)=N1

Additional information on N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide

Professional Introduction to N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide (CAS No. 1013758-38-7)

N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1013758-38-7, represents a unique molecular framework that combines structural complexity with potential biological activity. The pyrazole core, a well-documented pharmacophore, is augmented by the presence of various substituents that modulate its chemical and biological properties, making it a subject of intense study for drug discovery applications.

The molecular structure of N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide features a pyrazole ring substituted at the 3-position with a propoxy group and at the 4-position with a carboxamide moiety. The N-terminal amide group is further functionalized with a cyclohexyl side chain, while the 1-position is terminated with a propyl group. This arrangement creates a multifaceted scaffold that can interact with biological targets in diverse ways, potentially leading to therapeutic effects across multiple disease pathways.

In recent years, the interest in heterocyclic compounds like pyrazoles has surged due to their broad spectrum of biological activities. Pyrazoles are known for their role as intermediates in the synthesis of various pharmacologically active agents, including antiviral, anti-inflammatory, and anticancer drugs. The specific substitution pattern in N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide suggests that it may exhibit properties such as enzyme inhibition or receptor binding affinity, which are critical for drug development.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule in the discovery of novel therapeutic agents. The combination of the cyclohexyl and propyl groups introduces steric bulk, which can influence binding interactions with biological targets. Additionally, the propoxy group at the 3-position and the carboxamide moiety at the 4-position provide opportunities for further derivatization, allowing researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, researchers have explored pyrazole-based compounds as inhibitors of enzymes involved in cancer progression, such as tyrosine kinases and cyclooxygenases. The structural features of N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide align well with these efforts, as they provide a basis for designing molecules that can selectively target disease-causing pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the pyrazole core through cyclocondensation reactions, followed by functional group transformations such as alkylation and carboxylation. Advanced techniques in organic synthesis, such as palladium-catalyzed cross-coupling reactions, may be employed to introduce the cyclohexyl and propyl groups efficiently.

Evaluation of the biological activity of N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide typically involves in vitro assays that test its interaction with relevant biological targets. These assays can provide insights into potential therapeutic effects and help identify any toxicological concerns early in the drug development process. High-throughput screening (HTS) technologies are often used to rapidly assess the compound's activity against a wide range of targets, facilitating the identification of promising lead candidates.

The pharmacokinetic properties of this compound are also critical for its development into a viable drug candidate. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that it behaves appropriately within a biological system. Computational modeling techniques can be employed to predict these properties before experimental testing is conducted.

In conclusion, N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide (CAS No. 1013758-38-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for heterocyclic compounds like pyrazoles, compounds such as this one will likely play an increasingly important role in developing next-generation therapeutics.